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Compound of Interest

Compound Name: Carbon-10

Cat. No.: B1256599 Get Quote

For researchers, scientists, and drug development professionals working with the short-lived

radioisotope Carbon-10, adherence to proper disposal procedures is critical for ensuring

personnel safety and regulatory compliance. Due to its radioactive nature, the primary means

of disposal for Carbon-10 is through decay-in-storage (DIS), a process that allows the isotope

to naturally decay to negligible radioactivity levels before being discarded as regular waste.

This guide provides the essential safety and logistical information for the proper handling and

disposal of Carbon-10.

Immediate Safety and Handling Protocols
Carbon-10 is a positron-emitting radioisotope. The primary radiological hazard is external

exposure from the 511 keV gamma photons produced upon positron annihilation. Therefore,

the principles of time, distance, and shielding are paramount.

Time: Minimize the time spent in proximity to Carbon-10 sources.

Distance: Maximize the distance from the source whenever possible. Use tongs or other

remote handling tools.

Shielding: Use appropriate shielding materials, such as lead or tungsten, to attenuate the

gamma radiation. The thickness of the shielding should be determined by the activity of the

source.
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All personnel handling Carbon-10 must wear appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and disposable gloves. Dosimetry badges should be worn

to monitor radiation exposure.

Core Disposal Plan: Decay-in-Storage (DIS)
The extremely short half-life of Carbon-10 makes decay-in-storage the most effective and

appropriate disposal method. The U.S. Nuclear Regulatory Commission (NRC) permits the use

of DIS for radioisotopes with half-lives of 120 days or less.[1] The fundamental principle is to

store the radioactive waste for a sufficient period—typically at least 10 half-lives—to allow for

its decay to background radiation levels.[2]

Quantitative Data for Carbon-10
The following table summarizes the key radiological properties of Carbon-10.

Property Value

Half-life (T½) 19.290 ± 0.012 seconds[3]

Decay Mode Positron Emission (β+)[3][4]

Primary Decay Product Boron-10 (Stable)[5]

Primary Emission Energy
0.511 MeV gamma photons (annihilation

radiation)[6][7]

Minimum Decay Period (10 half-lives) ~193 seconds (~3.2 minutes)

Detailed Experimental Protocol for Carbon-10
Disposal
This protocol outlines the step-by-step procedure for the safe disposal of waste contaminated

with Carbon-10.

1. Waste Segregation:

At the point of generation, segregate waste contaminated with Carbon-10 from all other

waste streams, including other radioactive waste with longer half-lives.[1][2]
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Use designated waste containers clearly labeled with "Carbon-10," the radiation symbol, the

date, and the initial activity.

2. Decay-in-Storage Procedure:

Place the sealed and labeled Carbon-10 waste container in a designated and shielded

decay-in-storage area. This area should be secure to prevent unauthorized access.

Store the waste for a minimum of 10 half-lives (approximately 3.2 minutes). To be

conservative, a holding period of 5-10 minutes is recommended to ensure complete decay.

3. Post-Decay Survey:

After the decay period, transport the waste container to a low-background area for surveying.

Using a calibrated radiation survey meter (e.g., a Geiger-Müller counter), monitor all surfaces

of the waste container. The survey should be performed without any shielding between the

waste and the detector.[1]

The radiation levels must be indistinguishable from background radiation.[1][2]

4. Final Disposal:

If the survey confirms that the waste's radioactivity is at background levels, the radioactive

labels must be defaced or removed.[1]

The now non-radioactive waste can be disposed of according to its material type (e.g.,

regular trash, sharps container, or chemical waste if other hazardous materials are present).

5. Record Keeping:

Maintain a detailed log for all Carbon-10 waste disposed of via decay-in-storage.

The log should include the date of disposal, the initial isotope and activity, the survey

instrument used, the background radiation level, the final measured radiation level, and the

name of the individual who performed the survey.[8]

Mandatory Visualization: Carbon-10 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Carbon-10
waste.
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Caption: Workflow for the decay-in-storage disposal of Carbon-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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